[1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone

• IUPAC Name: [1-(1,3-benzodioxol-4-ylmethyl)piperidin-3-yl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C20H20ClNO3/c21-17-8-6-14(7-9-17)19(23)15-4-2-10-22(11-15)12-16-3-1-5-18-20(16)25-13-24-18/h1,3,5-9,15H,2,4,10-13H2
• InChI Key: OZNMDVGOINIDNU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=C3C(=CC=C2)OCO3)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H20ClNO3
• Molecular Weight: 357.8 g/mol

Description

[1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone, also known as MDBP, is a psychoactive substance that belongs to the class of synthetic cathinones. It is a designer drug that has been used for recreational purposes due to its euphoric effects. However, its potential as a research tool has also been explored in recent years.

Mechanism of Action

[1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters of these neurotransmitters and prevents their reuptake, leading to increased extracellular levels of these neurotransmitters. This effect is similar to that of other synthetic cathinones, such as mephedrone and methylone.
Biochemical and Physiological Effects
[1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone has been shown to increase dopamine release in the nucleus accumbens, which is a key brain region involved in reward and motivation. This effect has been linked to the drug's euphoric and reinforcing properties. [1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone has also been shown to increase heart rate, blood pressure, and body temperature in rodents, which suggests that it has stimulant-like effects.

Advantages and Limitations for Lab Experiments

[1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone has several advantages as a research tool. It is relatively easy to synthesize, and its effects on neurotransmitter systems have been well characterized. However, there are also limitations to its use. [1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone is a Schedule I controlled substance in the United States, which makes it difficult to obtain for research purposes. Additionally, its effects on human subjects are not well understood, which limits its potential for clinical research.

Future Directions

There are several future directions for research on [1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone. One area of interest is its potential as a treatment for addiction. Studies have shown that synthetic cathinones, including [1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone, can reduce cocaine self-administration in rodents. This effect may be due to the drug's ability to increase dopamine release in the brain. Another area of interest is the development of new synthetic cathinones with improved pharmacological properties. Researchers are exploring novel synthesis methods and structural modifications to create compounds with enhanced selectivity and potency. Overall, [1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone and other synthetic cathinones remain an important area of research for understanding the neurochemical and behavioral effects of psychoactive substances.

Scientific Research Applications

[1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone has been used as a research tool to investigate the neurochemical and behavioral effects of synthetic cathinones. Studies have shown that [1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone has a high affinity for the dopamine transporter, which leads to increased dopamine release in the brain. This effect has been linked to the drug's rewarding and reinforcing properties. [1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl](4-chlorophenyl)methanone has also been shown to increase locomotor activity and induce hyperthermia in rodents, which suggests that it has stimulant-like effects.